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Compound of Interest

Compound Name: Methyl 2-cyanoisonicotinate

cat. No.: B042131

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-cyanoisonicotinate is a pivotal chemical intermediate, primarily recognized for its
essential role in the synthesis of Topiroxostat, a potent xanthine oxidase inhibitor used in the
management of hyperuricemia and gout.[1] This technical guide provides a comprehensive
overview of its chemical properties, a detailed experimental protocol for its synthesis, and its
application in pharmaceutical manufacturing.

Chemical and Physical Properties

Methyl 2-cyanoisonicotinate, also known by its IUPAC name methyl 2-cyanopyridine-4-
carboxylate, is a white to pale brown crystalline solid.[1][2] Its chemical structure incorporates a
pyridine ring functionalized with both a cyano and a methyl ester group, contributing to its
reactivity and utility as a building block in organic synthesis.[1] A summary of its key properties
is presented in Table 1.

Table 1: Chemical and Physical Properties of Methyl 2-cyanoisonicotinate
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Property Value Reference(s)

methyl 2-cyanopyridine-4-
IUPAC Name yl 2-Cyanopy 2]
carboxylate

Methyl 2-cyanoisonicotinate, 2-
Synonyms Cyano-4-pyridinecarboxylic [1]
acid methyl ester

CAS Number 94413-64-6 [11[2]
Molecular Formula CsHsN20:2 [1][2]
Molecular Weight 162.15 g/mol [1][2]

White to pale brown crystalline
Appearance _ [1]
powder/solid

Melting Point 107-109 °C [1]

Purity >99.0% (typical) [1]

Synthesis of Methyl 2-cyanoisonicotinate

The synthesis of Methyl 2-cyanoisonicotinate is a critical step in the production of
Topiroxostat. A common and effective method involves the cyanation of a pyridine N-oxide
precursor, a transformation known as the Reissert-Henze reaction.[3][4] This reaction
introduces a cyano group at the C2 position of the pyridine ring.

Synthesis Workflow

The overall workflow for the synthesis of Methyl 2-cyanoisonicotinate from isonicotinic acid is
depicted in the following diagram.
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Synthesis Workflow for Methyl 2-cyanoisonicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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